N-(2-(5-cyclopropyl-3-(thiophen-3-yl)-1H-pyrazol-1-yl)ethyl)furan-2-carboxamide

• IUPAC Name: N-[2-(5-cyclopropyl-3-thiophen-3-ylpyrazol-1-yl)ethyl]furan-2-carboxamide
• InChI: InChI=1S/C17H17N3O2S/c21-17(16-2-1-8-22-16)18-6-7-20-15(12-3-4-12)10-14(19-20)13-5-9-23-11-13/h1-2,5,8-12H,3-4,6-7H2,(H,18,21)
• InChI Key: LWGMUKWOIIICMF-UHFFFAOYSA-N
• Canonical SMILES: C1CC1C2=CC(=NN2CCNC(=O)C3=CC=CO3)C4=CSC=C4
• Molecular Formula: C17H17N3O2S
• Molecular Weight: 327.4 g/mol

Description

N-(2-(5-cyclopropyl-3-(thiophen-3-yl)-1H-pyrazol-1-yl)ethyl)furan-2-carboxamide is a chemical compound that belongs to the class of pyrazole derivatives. It has been studied for its potential applications in scientific research, particularly in the field of biochemistry and pharmacology.

Scientific Research Applications

Synthetic Methodologies and Heterocyclic Derivatives

Facile Synthesis and Biological Activities

A study highlighted the synthesis of various heterocyclic compounds, including pyridines, thioamides, thiazoles, and pyrano[2,3-d]thiazoles, starting from chalcone derivatives. These compounds exhibited significant antimicrobial and anticancer activities, especially against the MCF-7 cell line, demonstrating the compound's versatility in generating biologically active molecules (Zaki, Al-Gendey, & Abdelhamid, 2018).

Synthesis of Furan and Thiophene-fused Heterocycles

Another study reported the synthesis of novel classes of compounds, including furan and thiophene-fused heterocycles, through intramolecular cyclization. These synthetic approaches underscore the potential of furan and thiophene derivatives in constructing complex molecular architectures for various applications (Ergun et al., 2014).

Biological Activities and Applications

Antimicrobial Activity of Chitosan Schiff Bases

Research involving the synthesis of chitosan Schiff bases based on heterocyclic moieties, including furan and thiophene derivatives, demonstrated these compounds' antimicrobial activities against a variety of pathogens. This study illustrates the potential of incorporating furan and thiophene moieties into biopolymers for biomedical applications (Hamed et al., 2020).

Anticancer and Antifungal Activities

The synthesis of various heterocyclic derivatives, including furan and thiophene-based compounds, has shown promising anticancer and antifungal activities. These studies provide a foundation for the development of new therapeutic agents targeting specific cancer cell lines and fungal pathogens (Siddiqa et al., 2022).

Supramolecular Effects and Crystal Packing

Investigation into the supramolecular effects of aromaticity on the crystal packing of furan/thiophene carboxamide compounds revealed insights into the structural basis of molecular interactions. This research has implications for the design of materials with specific physical properties (Rahmani et al., 2016).